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The key to understanding why picexystrobin can leach lies in its physical and chemical properties. The data

below, sourced from the Pesticide Properties Database, summarizes these characteristics [1].

Property Value Implication for Leaching

Solubility in Water (at 3.1 mg Moderate. It can dissolve and move with water in the soil.
20°C, pH 7) L-1[1]

Octanol-Water 3.6 [1] High. It is strongly hydrophobic, meaning it has a high tendency
Partition Coefficient to bind to soil organic matter rather than remain in water. This
(Log P) generally reduces leaching.

Soil Half-Life (DT50) 7.7 days Low to Moderate. It can degrade relatively quickly in the sall,
[1] which limits the time available for leaching to occur.

Research-Backed Mitigation Concepts and Strategies

Although direct protocols were not available, one relevant study illustrates a significant pathway for
pesticides to enter the environment, which can inform mitigation strategies. Research on the AltEn
bioenergy facility demonstrated that processing pesticide-coated seeds can lead to point-source

contamination of stream water, sediment, and aquatic life with various pesticides [2]. This highlights that a
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major mitigation strategy is to prevent point-source contamination from such industrial processes and the

disposal of treated seeds.

Based on picoxystrobin's properties and general agricultural best practices, you can focus your experimental

designs on the following approaches:

e Leverage Soil Organic Matter: Given its high Log P value, picoxystrobin has a strong affinity for
organic matter. Amending soils with compost, manure, or biochar is a primary strategy to increase
adsorption and reduce its mobility.

e Consider Degradation Rates: Its moderate half-life means that any practices that enhance microbial
activity in the soil could potentially accelerate its natural degradation, reducing the amount available
to leach over time.

I have created a diagram to illustrate this conceptual workflow for developing mitigation experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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